Cas no 23600-46-6 (N-(4-Aminophenyl)-4-chlorobenzamide)

N-(4-Aminophenyl)-4-chlorobenzamide structure
23600-46-6 structure
Product Name:N-(4-Aminophenyl)-4-chlorobenzamide
CAS No:23600-46-6
MF:C13H11ClN2O
MW:246.69224190712
CID:851414
PubChem ID:960654
Update Time:2025-04-19

N-(4-Aminophenyl)-4-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-Aminophenyl)-4-chlorobenzamide
    • AKOS BBV-012898
    • OTAVA-BB 1166859
    • AC1LIRRJ
    • CHEMBL260467
    • CTK7D7646
    • MolPort-001-001-535
    • Oprea1_668980
    • SureCN678618
    • G32307
    • N-(4-Aminophenyl)-4-chloro-benzamide
    • benzenecarboxamide, N-(4-aminophenyl)-4-chloro-
    • DTXSID60359364
    • SCHEMBL678618
    • CYSQNIFSCOEHDN-UHFFFAOYSA-N
    • Z57442200
    • 23600-46-6
    • EN300-53755
    • DA-07849
    • AKOS000131874
    • MDL: MFCD01027215
    • Inchi: 1S/C13H11ClN2O/c14-10-3-1-9(2-4-10)13(17)16-12-7-5-11(15)6-8-12/h1-8H,15H2,(H,16,17)
    • InChI Key: CYSQNIFSCOEHDN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(NC1C=CC(=CC=1)N)=O

Computed Properties

  • Exact Mass: 246.0559907g/mol
  • Monoisotopic Mass: 246.0559907g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 55.1Ų

N-(4-Aminophenyl)-4-chlorobenzamide Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

N-(4-Aminophenyl)-4-chlorobenzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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